Cas no 170862-41-6 (Benzothiazole,2-ethyl-6-fluoro-)
170862-41-6 structure
Product Name:Benzothiazole,2-ethyl-6-fluoro-
CAS No:170862-41-6
MF:C9H8FNS
MW:181.229924201965
CID:111373
PubChem ID:17985015
Update Time:2025-04-18
Benzothiazole,2-ethyl-6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-ethyl-6-fluoro-
- Benzothiazole, 2-ethyl-6-fluoro- (9CI)
- SCHEMBL6630285
- 2-ethyl-6-fluoro-1,3-benzothiazole
- FT-0710638
- 170862-41-6
- AKOS006309317
- Benzothiazole, 2-ethyl-6-fluoro-
-
- Inchi： 1S/C9H8FNS/c1-2-9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,2H2,1H3
- InChI Key： XHLAXHWHBRKZRM-UHFFFAOYSA-N
- SMILES： S1C2C=C(C=CC=2N=C1CC)F
Computed Properties
- Exact Mass: 181.03624
- Monoisotopic Mass: 181.03614860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
Benzothiazole,2-ethyl-6-fluoro- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
170862-41-6 (Benzothiazole,2-ethyl-6-fluoro-) Related Products
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